Cas no 4379-54-8 (2,3-Naphthalenedicarboximide)

• Product Name: 2,3-Naphthalenedicarboximide
• CAS No: 4379-54-8
• MF: C₁₂H₇NO₂
• MW: 197.189482927322
• CID: 333715
• PubChem ID: 335194
• Update Time: 2025-10-16

2,3-Naphthalenedicarboximide Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[f]isoindole-1,3(2H)-dione
• 2,3-Naphthalenedicarboximide
• benzo[f]isoindole-1,3-dione
• naphthalene-2,3-dicarboximide
• 1,3-dihydro-1,3-dioxo-2H-Benz[f]isoindole
• 1,3-dioxo-1,3-dihydrobenzo[f]isoindole
• CHEMBL1735403
• MFCD00134504
• HMS3052F16
• 4379-54-8
• F87363
• 1h-benzo[f]isoindole-1,3(2h)-dione
• Oprea1_224351
• Benzo[f] isoindole-1,3-dione
• 2,3-Naphthalenedicarboximide, 97%
• 2H-naphtho[2,3-c]azoline-1,3-dione
• NSC343623
• ODBPKBWAGSAZBE-UHFFFAOYSA-N
• FT-0635253
• NSC-343623
• Naphtho[2,3-c]pyrrole-1,3(2H)-dione
• CS-0527499
• SCHEMBL699461
• DTXSID10319296
• MLS001360520
• AKOS015889522
• SMR001223774
• DB-051167

• MDL： MFCD00134504
• Inchi： 1S/C12H7NO2/c14-11-9-5-7-3-1-2-4-8(7)6-10(9)12(15)13-11/h1-6H,(H,13,14,15)
• InChI Key： ODBPKBWAGSAZBE-UHFFFAOYSA-N
• SMILES： O=C1C2C=C3C=CC=CC3=CC=2C(N1)=O

Computed Properties

• Exact Mass: 197.04800
• Monoisotopic Mass: 197.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.391
• Melting Point: 273-276 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.708
• PSA: 46.17000
• LogP: 2.05220
• Solubility: Uncertain

2,3-Naphthalenedicarboximide Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 2,3-Naphthalenedicarboximide

Recent Advances in the Study of 2,3-Naphthalenedicarboximide (CAS: 4379-54-8) in Chemical Biology and Pharmaceutical Research

2,3-Naphthalenedicarboximide (CAS: 4379-54-8) is a versatile organic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. Recent studies have explored its potential applications in drug discovery, material science, and biochemical assays. This research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, synthetic pathways, and emerging therapeutic applications.

One of the most notable advancements in the study of 2,3-Naphthalenedicarboximide is its role as a fluorescent probe in biological imaging. Researchers have demonstrated its ability to selectively bind to specific cellular components, enabling high-resolution visualization of intracellular processes. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 2,3-Naphthalenedicarboximide exhibit enhanced photostability and quantum yield, making them superior to traditional fluorophores in long-term imaging experiments.

In the realm of drug discovery, 2,3-Naphthalenedicarboximide has shown promise as a scaffold for designing novel kinase inhibitors. Computational modeling and high-throughput screening have identified several derivatives with potent inhibitory activity against key oncogenic kinases. For instance, a recent preprint on bioRxiv detailed the synthesis of a 2,3-Naphthalenedicarboximide-based compound that selectively targets the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer progression. Preliminary in vitro assays revealed significant anti-proliferative effects in multiple cancer cell lines.

The compound's utility extends beyond therapeutics to material science, where its π-conjugated system has been exploited for developing organic semiconductors. A 2024 study in Advanced Materials showcased the incorporation of 2,3-Naphthalenedicarboximide into polymer matrices, resulting in materials with exceptional charge carrier mobility and thermal stability. These findings open new avenues for designing flexible electronics and optoelectronic devices.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2,3-Naphthalenedicarboximide derivatives. Recent pharmacokinetic studies highlighted issues such as poor aqueous solubility and rapid hepatic metabolism, which may limit their clinical translation. However, innovative formulation strategies, including nanoparticle encapsulation and prodrug approaches, are being explored to overcome these limitations.

In conclusion, 2,3-Naphthalenedicarboximide (CAS: 4379-54-8) represents a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential, from fluorescent probes to therapeutic agents and advanced materials. Future research should focus on addressing its pharmacokinetic challenges and expanding its utility in interdisciplinary applications.